Cas no 1219948-76-1 (3-(4-Iodophenoxy)azetidine)

• Product Name: 3-(4-Iodophenoxy)azetidine
• CAS No: 1219948-76-1
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 4687110
• PubChem ID: 53409313
• Update Time: 2025-06-07

3-(4-Iodophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-IODOPHENOXY)AZETIDINE
• NEJYPHMSMQSEOM-UHFFFAOYSA-N
• 3-(4-Iodophenoxy)azetidine

• Inchi： 1S/C9H10INO/c10-7-1-3-8(4-2-7)12-9-5-11-6-9/h1-4,9,11H,5-6H2
• InChI Key： NEJYPHMSMQSEOM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OC1CNC1

Computed Properties

• Exact Mass: 274.98071g/mol
• Monoisotopic Mass: 274.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 2

Additional information on 3-(4-Iodophenoxy)azetidine

Research Brief on 3-(4-Iodophenoxy)azetidine (CAS: 1219948-76-1): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-(4-Iodophenoxy)azetidine (CAS: 1219948-76-1) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This azetidine derivative, characterized by its iodophenoxy substitution, has demonstrated significant potential in various therapeutic areas, particularly in the development of targeted small-molecule modulators. Recent studies have focused on its unique physicochemical properties and its ability to serve as a versatile building block for drug discovery programs.

Structural analyses reveal that the azetidine ring in 3-(4-Iodophenoxy)azetidine provides optimal ring strain and conformational restriction, making it particularly valuable for enhancing binding affinity and selectivity in drug-target interactions. The 4-iodophenoxy moiety offers additional opportunities for further derivatization through cross-coupling reactions, enabling the creation of diverse compound libraries for structure-activity relationship studies. Recent publications in journals such as the Journal of Medicinal Chemistry have highlighted its application in developing novel kinase inhibitors and GPCR modulators.

In pharmacological studies, researchers have utilized 3-(4-Iodophenoxy)azetidine as a key intermediate in the synthesis of potential therapeutic agents targeting neurological disorders and inflammatory diseases. The compound's metabolic stability and favorable pharmacokinetic properties, as demonstrated in recent ADME studies, have positioned it as an attractive scaffold for CNS drug development. Notably, its ability to cross the blood-brain barrier while maintaining structural integrity has been confirmed through in vivo experiments published in the past year.

The synthetic accessibility of 3-(4-Iodophenoxy)azetidine has been significantly improved through recent methodological advances. A 2023 study in Organic Process Research & Development described an optimized, scalable synthesis route that achieves high yield and purity while minimizing environmental impact. This development has facilitated its broader adoption in industrial drug discovery programs, with several pharmaceutical companies reportedly incorporating this scaffold into their lead optimization pipelines.

Emerging applications in chemical biology have exploited the iodine atom in 3-(4-Iodophenoxy)azetidine for radiolabeling purposes, enabling its use in PET imaging probes for target engagement studies. Recent work published in ACS Chemical Biology demonstrated its successful incorporation into imaging agents for neurodegenerative disease targets, showcasing its dual utility as both a therapeutic scaffold and diagnostic tool.

Future research directions for 3-(4-Iodophenoxy)azetidine appear particularly promising in the areas of targeted protein degradation and covalent inhibitor design. Preliminary results from ongoing studies suggest its potential utility in PROTAC development, leveraging its optimal physicochemical properties for ternary complex formation. The compound's versatility and demonstrated biological relevance ensure its continued importance in cutting-edge drug discovery research.